Cas no 850906-74-0 (2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide)
850906-74-0 structure
Product Name:2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide
CAS No:850906-74-0
MF:C26H25ClN2O3
MW:448.941305875778
CID:5826239
PubChem ID:2152126
Update Time:2023-11-21
2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-((2-(4-chlorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(2,4-dimethylphenyl)acetamide
- Acetamide, 2-[[2-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl]oxy]-N-(2,4-dimethylphenyl)-
- 850906-74-0
- AKOS024583245
- 2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide
- 2-[[2-[(4-chlorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]-N-(2,4-dimethylphenyl)acetamide
- F0556-0468
- 2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide
-
- Inchi: 1S/C26H25ClN2O3/c1-17-6-11-23(18(2)14-17)28-25(30)16-32-24-5-3-4-22-21(24)12-13-29(26(22)31)15-19-7-9-20(27)10-8-19/h3-11,14H,12-13,15-16H2,1-2H3,(H,28,30)
- InChI Key: XXECMLAYLSPXEN-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C=C1C)(=O)COC1=CC=CC2=C1CCN(CC1=CC=C(Cl)C=C1)C2=O
Computed Properties
- Exact Mass: 448.1553704g/mol
- Monoisotopic Mass: 448.1553704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.289±0.06 g/cm3(Predicted)
- Boiling Point: 698.5±55.0 °C(Predicted)
- pka: 13.21±0.70(Predicted)
2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0556-0468-2μmol |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-5μmol |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-10μmol |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-20μmol |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-1mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-2mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-3mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-4mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-5mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-10mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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